Cas no 2001151-94-4 (tert-butyl 2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetate)

• Product Name: tert-butyl 2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetate
• CAS No: 2001151-94-4
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5654596
• PubChem ID: 30406974
• Update Time: 2023-11-24

tert-butyl 2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• EN300-27725184
• 2001151-94-4
• tert-butyl 2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetate

• Inchi： 1S/C9H15N3O2S/c1-6-10-8(12-11-6)15-5-7(13)14-9(2,3)4/h5H2,1-4H3,(H,10,11,12)
• InChI Key： LSCWZGFECSZXOR-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C)=N1)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2Ų